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Introduction

Isovouacapenol C is a naturally occurring cassane furanoditerpenoid that has been isolated
from plant sources, most notably from the roots and stem of Caesalpinia pulcherrima.[1] As a
member of the diverse family of cassane diterpenes, Isovouacapenol C is of significant
interest to the scientific community for its potential pharmacological activities. Cassane
diterpenoids are known to exhibit a wide range of biological effects, including anti-inflammatory,
cytotoxic, and antimicrobial properties.[2][3] This technical guide provides a comprehensive
overview of the known physical and chemical properties of Isovouacapenol C, alongside
available information on its biological activities and the experimental protocols for its isolation
and characterization.

Physicochemical Properties

Isovouacapenol C is a white powder with the molecular formula C27H3405, corresponding to
a molecular weight of 438.56 g/mol .[4][5] Key physical and chemical properties are
summarized in the table below.
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Property Value Reference(s)
Molecular Formula C27H3405 [4]
Molecular Weight 438.56 g/mol [5]
CAS Number 455255-15-9 [4]
Physical Description Powder [4]
Melting Point 116-118 °C (389-391 K) [5]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [4]
Acetate, DMSO, Acetone

Spectroscopic Data

The structural elucidation of Isovouacapenol C has been achieved through various
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 13C NMR spectra of Isovouacapenol C have been fully assigned using a
combination of 2D NMR experiments, including *H-*H COSY, HSQC, HMBC, and T-ROESY
sequences. While the complete spectral data is not readily available in all publications, the
structural confirmation relies on these detailed analyses.[2]

13C NMR (CDCls, 125 MHz): (Data not available in the searched sources)

1H NMR (CDCls, 500 MHz): (Data not available in the searched sources)

Mass Spectrometry (MS)

High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) has been used to
confirm the molecular formula of Isovouacapenol C.

HRESIMS: (Specific fragmentation data not available in the searched sources)
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Biological Activities

While specific biological activity data for Isovouacapenol C is limited in the currently available
literature, the broader class of cassane diterpenoids from Caesalpinia species is well-
documented for its pharmacological potential.

Cytotoxic and Anti-inflammatory Potential

Several cassane diterpenoids isolated from Caesalpinia pulcherrima have demonstrated
cytotoxic activity against various cancer cell lines and have shown anti-inflammatory properties.
[6] For instance, related compounds have exhibited inhibitory effects on reactive oxygen
species generated from human whole blood phagocytes.[6] Although a study mentions the
chemical transformation of other compounds to yield 6[3-hydroxyisovouacapenol C, the
specific cytotoxic or anti-inflammatory IC50 values for Isovouacapenol C itself are not
explicitly provided in the available abstracts.[6] Further investigation into the full-text articles is
required to ascertain these specific values.

Signaling Pathways of Related Cassane Diterpenes

Studies on other cassane diterpenoids have shed light on their mechanisms of action, often
involving the modulation of key cellular signaling pathways. This information provides a
valuable framework for hypothesizing the potential mechanisms of Isovouacapenol C.
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Caption: Potential signaling pathways modulated by cassane diterpenes.

Experimental Protocols
Isolation of Isovouacapenol C from Caesalpinia
pulcherrima Roots

The following is a generalized protocol for the isolation of Isovouacapenol C based on
available literature. Specific details on column chromatography parameters and solvent
gradients may vary.
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Caption: General workflow for the isolation of Isovouacapenol C.
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Detailed Steps:

o Plant Material Preparation: Air-dried roots of Caesalpinia pulcherrima are ground into a fine
powder.

o Extraction: The powdered root material is extracted with a suitable solvent such as
chloroform or dichloromethane at room temperature for several days.

o Concentration: The resulting extract is concentrated under reduced pressure to yield a crude
extract.

o Chromatographic Separation: The crude extract is subjected to silica gel column
chromatography.

o Elution: The column is eluted with a gradient solvent system, typically starting with a non-
polar solvent like hexane and gradually increasing the polarity with a more polar solvent such
as ethyl acetate.

e Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer
Chromatography (TLC) to identify those containing Isovouacapenol C.

 Final Purification: Fractions enriched with Isovouacapenol C are combined and may require
further purification steps, such as preparative TLC or High-Performance Liquid
Chromatography (HPLC), to yield the pure compound.

Conclusion

Isovouacapenol C is a cassane furanoditerpenoid with a well-defined chemical structure.
While its physicochemical properties are partially characterized, detailed spectroscopic data,
particularly comprehensive NMR and MS fragmentation data, are not widely disseminated in
publicly available literature. Furthermore, specific quantitative data on the biological activities of
Isovouacapenol C, such as its cytotoxic and anti-inflammatory IC50 values, require further
investigation through access to full-text research articles. The provided experimental protocol
for its isolation offers a foundational method for obtaining this compound for further study. The
exploration of the biological activities and underlying mechanisms of action of Isovouacapenol
C remains a promising area for future research, with potential implications for drug discovery
and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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